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Compound of Interest

Compound Name: 2-Chloro-4-hydrazinopyrimidine

Cat. No.: B1339531

An In-depth Technical Guide on 2-Chloro-4-hydrazinopyrimidine

This guide provides essential technical data on 2-Chloro-4-hydrazinopyrimidine, a
heterocyclic compound of interest to researchers and professionals in drug development and
medicinal chemistry. Its distinct molecular structure, featuring a pyrimidine ring substituted with
both a chlorine atom and a hydrazine group, makes it a versatile precursor in the synthesis of
various biologically active molecules.

Molecular and Physical Properties

The fundamental molecular and physical characteristics of 2-Chloro-4-hydrazinopyrimidine
are summarized below. This data is critical for experimental design, synthesis, and
characterization.

Property Value

Molecular Formula C4H5CIN4[1][2][3]

Molecular Weight 144.56 g/mol [1][2][3]

IUPAC Name (2-chloropyrimidin-4-yl)hydrazine[1]
CAS Number 52476-87-6[1][2][3]

Melting Point 175-176 °CJ[2]

Density 1.53 g/cm3[2]
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Structural and Logical Relationships

The following diagram illustrates the relationship between the compound and its core
identifiers.
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Core properties of 2-Chloro-4-hydrazinopyrimidine.

Experimental Protocols

While this guide does not detail specific experimental protocols, the provided physical

properties are fundamental for designing procedures such as:

o Recrystallization: The melting point of 175-176 °C is a key parameter for selecting an

appropriate solvent system for purification.

o Reaction Stoichiometry: The molecular weight of 144.56 g/mol is essential for calculating

molar equivalents in synthetic reactions.

» Analytical Characterization: Techniques such as Mass Spectrometry would be expected to
show a molecular ion peak corresponding to the molecular weight, and Nuclear Magnetic
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Resonance (NMR) spectroscopy would reveal proton and carbon environments consistent
with the chemical structure.

Further research into this compound would involve detailed spectroscopic analysis and
reactivity studies to fully explore its potential as a building block in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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